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Compound of Interest

Compound Name: Dichlofenthion

Cat. No.: B1670456

Environmental Fate and Transport of
Dichlofenthion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
transport of dichlofenthion, an organophosphate insecticide. The document details its
physicochemical properties, degradation pathways, and mobility in soil and water systems. All
gquantitative data is presented in tabular format for clarity, and key experimental protocols are
described. Visual diagrams are included to illustrate environmental pathways and experimental
workflows.

Physicochemical Properties of Dichlofenthion

The environmental behavior of a pesticide is fundamentally governed by its physicochemical
properties. These characteristics influence its solubility, volatility, and potential for adsorption to
soil particles. Key properties for dichlofenthion are summarized in Table 1. Dichlofenthion is
a colorless to pale yellow liquid with low water solubility and a high octanol-water partition
coefficient (LogP), indicating its lipophilic nature and a tendency to associate with organic
matter rather than remain in aqueous phases[1][2][3].
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Property Value Reference(s)
Molar Mass 315.16 g/mol [1114]
Appearance Colorless to pale yellow liquid

Boiling Point 120-123 °C @ 0.2 mmHg

Water Solubility 0.245 mg/L (at 20°C)

LogP (Kow) 5.14

Vapor Pressure 0.00056 mmHg

9.5 x 10~* atm-m3/mol
Henry's Law Constant .
(estimated)

Environmental Fate and Mobility

The fate of dichlofenthion in the environment is determined by a combination of transport and
degradation processes. Its high lipophilicity and strong adsorption to soil organic carbon are the
dominant factors controlling its movement and persistence.

The mobility of a pesticide in solil is inversely related to its tendency to adsorb to soil particles.
This relationship is quantified by the organic carbon-water partition coefficient (Koc). A high Koc
value signifies strong adsorption to organic matter, leading to low mobility.

Dichlofenthion has an estimated Koc of approximately 15,000, which classifies it as immobile
in soil. This strong adsorption significantly limits its potential to leach into groundwater.
Consequently, the primary transport risk for dichlofenthion in terrestrial environments is
through surface runoff while adsorbed to eroded soil particles, rather than dissolved in water. In
aguatic systems, it is expected to partition from the water column and adsorb to suspended
sediment.

Degradation is the primary mechanism for the dissipation of dichlofenthion from the
environment. This occurs through a combination of biotic and abiotic processes.

» Biodegradation: The breakdown of substances by microorganisms is a critical degradation
pathway for many pesticides. While specific studies on dichlofenthion are limited,

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Dichlofenthion
https://www.nacchemical.com/dichlofenthion-c10h13cl2o3ps--3527618.html
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

organophosphate compounds are generally susceptible to microbial metabolism. Fungi and
bacteria can utilize pesticides as a source of carbon, breaking them down into simpler, less
toxic compounds.

» Abiotic Degradation:

o Hydrolysis: This process involves the chemical breakdown of a compound by reaction with
water. Dichlofenthion is reported to be stable to hydrolysis under neutral pH conditions
but is susceptible to breakdown under strongly alkaline conditions. One study noted a
hydrolysis half-life of 48 hours at 70°C in an ethanol/water solution, while another reported
it as stable at 20°C and pH 7. The primary hydrolysis product is 2,4-dichlorophenol.

o Photolysis: Photolysis, or degradation by sunlight, can be a significant dissipation pathway
for pesticides on soil surfaces or in clear surface waters. The estimated atmospheric half-
life of dichlofenthion due to reaction with hydroxyl radicals is short, at approximately 4
hours.

The persistence of a pesticide is often described by its half-life (DT50), the time it takes for 50%
of the initial concentration to degrade. There is conflicting information regarding the half-life of
dichlofenthion. One source provides an estimated half-life in water, soil, and sediment of "less
than a few minutes," suggesting very rapid degradation. However, other data showing stability
to hydrolysis at ambient temperatures suggest that its persistence is highly dependent on
environmental conditions such as pH, microbial activity, and sunlight exposure. Given its high
Koc, any dichlofenthion that does not degrade is likely to remain in the upper soil layers.

Bioaccumulation is the buildup of a chemical in an organism. With a high LogP value and an
estimated Bioconcentration Factor (BCF) of 4,700, dichlofenthion has a high potential for
bioconcentration in aquatic organisms. This suggests that it can accumulate in the fatty tissues
of organisms, potentially leading to biomagnification in the food chain.

A summary of key environmental fate parameters is provided in Table 2.
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Value /
Parameter .
Classification

Description Reference(s)

Soil Adsorption

. ~15,000 (estimated)
Coefficient (Koc)

Indicates the
compound is immobile

in soil.

Stable at pH 7, 20°C.

Hydrolysis Half-life ) )
Susceptible to alkaline

(DT50) _
hydrolysis.

Data suggests
persistence in neutral
water but faster
degradation in alkaline

conditions.

Atmospheric Half-life

~4 hours (estimated)
(DT50)

Rapid degradation in
the atmosphere via
reaction with hydroxyl
radicals.

Bioconcentration

4,700 (estimated)
Factor (BCF)

Suggests a high
potential for
bioaccumulation in

aguatic organisms.

Soil Mobility

Classification

Immobile

Based on the high

Koc value.

Experimental Protocols

The data presented in this guide are derived from standardized experimental methodologies

designed to assess the environmental fate of chemicals.

The Koc is typically determined using the batch equilibrium method (e.g., OECD Test Guideline

106).

o Preparation: A series of soil/water slurries are prepared. A known mass of soil is mixed with a

known volume of an aqueous solution containing dichlofenthion at various concentrations.

o Equilibration: The slurries are agitated for a predetermined period (e.g., 24-48 hours) at a

constant temperature to allow the system to reach equilibrium, where the rates of adsorption
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and desorption are equal.

o Separation: The soil and water phases are separated by centrifugation.

e Analysis: The concentration of dichlofenthion remaining in the aqueous phase is measured
using an appropriate analytical technique, such as HPLC-UV or GC-MS. The concentration
in the soil phase is calculated by subtracting the amount in the agueous phase from the
initial amount.

o Calculation: The soil-water distribution coefficient (Kd) is calculated as the ratio of the
chemical concentration in soil to the concentration in water. The Koc is then determined by
normalizing the Kd value to the fraction of organic carbon (foc) in the soil: Koc = Kd / foc.

These studies (e.g., OECD Test Guidelines 307, 308) are designed to measure the rate of
degradation in soil, water, and sediment systems.

e Microcosm Setup: A defined amount of soil or a water/sediment system is placed into
laboratory flasks (microcosms).

e Application: The system is treated with a known concentration of dichlofenthion.

e |ncubation: The microcosms are incubated under controlled conditions that mimic the
environment (e.g., constant temperature, moisture, and sometimes a light/dark cycle for
photolysis studies).

o Sampling: At specified time intervals, replicate microcosms are removed for analysis.

o Extraction and Analysis: The soil or water/sediment is extracted with an appropriate solvent
(e.g., acetonitrile) to remove the remaining dichlofenthion and any major metabolites. The
concentration is quantified using chromatographic methods.

¢ Kinetics Calculation: The concentration of dichlofenthion over time is plotted. The
degradation rate and the half-life (DT50) are calculated by fitting the data to a suitable kinetic
model, most commonly a single first-order (SFO) model.

Visualizations
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The following diagrams illustrate the key processes governing the fate of dichlofenthion in the
environment and a typical experimental workflow.
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Caption: Environmental fate and transport pathways for dichlofenthion.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Preparation

Prepare Dichlofenthion
Stock Solution

Collect & Characterize Soil

2. Experiment

Create Soil Microcosms

Spike Soil with Dichlofenthion

Incubate under
Controlled Conditions

Sample at Time Intervals
(t=0, 1, 3, 7, 14... days)

'

Solvent Extraction

:

Analysis via
HPLC or GC-MS

Quantify Concentration
vs. Time

Calculate DT50
(Half-Life)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1670456?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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